Cas no 2248283-66-9 (2-(2-Methoxypropan-2-yl)-2-methyloxirane)

• Product Name: 2-(2-Methoxypropan-2-yl)-2-methyloxirane
• CAS No: 2248283-66-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6028021
• PubChem ID: 137938250
• Update Time: 2025-06-15

2-(2-Methoxypropan-2-yl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxypropan-2-yl)-2-methyloxirane
• 2248283-66-9
• EN300-6506085
• 2-(2-Methoxypropan-2-yl)-2-methyloxirane

• Inchi： 1S/C7H14O2/c1-6(2,8-4)7(3)5-9-7/h5H2,1-4H3
• InChI Key： AVGXSESHAPYLMM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(C)(C)OC

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2-Methoxypropan-2-yl)-2-methyloxirane

Professional Introduction to Compound with CAS No. 2248283-66-9 and Product Name: 2-(2-Methoxypropan-2-yl)-2-methyloxirane

The compound with the CAS number 2248283-66-9 and the product name 2-(2-Methoxypropan-2-yl)-2-methyloxirane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a methyloxirane (epoxide) moiety in its molecular structure makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of complex organic molecules.

In recent years, the demand for innovative intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and environmentally friendly synthetic routes. 2-(2-Methoxypropan-2-yl)-2-methyloxirane stands out as a promising candidate due to its reactivity and stability under a wide range of conditions. The compound's ability to undergo ring-opening reactions with nucleophiles opens up numerous possibilities for constructing diverse molecular architectures, which is crucial for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The methyloxirane group is particularly valuable in medicinal chemistry because it can be selectively functionalized to introduce various substituents, thereby tailoring the properties of the final product. This flexibility has made 2-(2-Methoxypropan-2-yl)-2-methyloxirane a preferred building block in the design of small-molecule drugs targeting various diseases, including oncology and neurodegenerative disorders.

Recent studies have highlighted the compound's utility in the preparation of novel antiviral agents. The structural motif of 2-(2-Methoxypropan-2-yl)-2-methyloxirane has been shown to mimic natural products that exhibit potent antiviral activity. By leveraging this scaffold, researchers have been able to develop new compounds with enhanced efficacy and reduced toxicity compared to existing treatments. The ability to modify the molecule at multiple positions allows for fine-tuning of pharmacokinetic properties, which is essential for optimizing drug delivery and bioavailability.

The synthesis of 2-(2-Methoxypropan-2-yl)-2-methyloxirane itself is another area of interest. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as catalytic hydrogenation and asymmetric epoxidation have been particularly useful in achieving regioselectivity and enantioselectivity during the synthesis process. These advancements not only enhance the efficiency of producing 2248283-66-9 but also contribute to sustainable chemistry practices by minimizing waste and reducing environmental impact.

In addition to its pharmaceutical applications, 2-(2-Methoxypropan-2-yl)-2-methyloxirane has found utility in materials science. The compound's ability to undergo polymerization reactions makes it a valuable precursor for developing novel polymers with specific properties. These polymers can be tailored for use in coatings, adhesives, and even biodegradable materials, showcasing the broad applicability of this chemical entity.

The future prospects for 2248283-66-9 are promising, with ongoing research aimed at uncovering new applications and refining synthetic strategies. Collaborative efforts between academia and industry are expected to drive innovation, leading to further breakthroughs in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like 2-(2-Methoxypropan-2-yl)-2-methyloxirane will undoubtedly play a pivotal role in shaping the future of chemical research.